1. Home
  2. Product
  3. Reference Standards
  4. 4-tert-Butyldimethylsilyl-4a’-hydroxy Simvastatin
4-tert-Butyldimethylsilyl-4a’-hydroxy Simvastatin 4-tert-Butyldimethylsilyl-4a’-hydroxy Simvastatin
Brand Name: Vulcanchem
CAS No.: 125142-16-7
VCID: VC0023952
InChI: InChI=1S/C31H54O6Si/c1-11-30(7,8)28(33)36-25-16-20(2)19-31(34)15-14-21(3)24(27(25)31)13-12-22-17-23(18-26(32)35-22)37-38(9,10)29(4,5)6/h14-15,20-25,27,34H,11-13,16-19H2,1-10H3/t20-,21+,22-,23-,24+,25+,27+,31-/m1/s1
SMILES: CCC(C)(C)C(=O)OC1CC(CC2(C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)C
Molecular Formula: C31H54O6Si
Molecular Weight: 550.8 g/mol

4-tert-Butyldimethylsilyl-4a’-hydroxy Simvastatin

CAS No.: 125142-16-7

Reference Standards

VCID: VC0023952

Molecular Formula: C31H54O6Si

Molecular Weight: 550.8 g/mol

4-tert-Butyldimethylsilyl-4a’-hydroxy Simvastatin - 125142-16-7

CAS No. 125142-16-7
Product Name 4-tert-Butyldimethylsilyl-4a’-hydroxy Simvastatin
Molecular Formula C31H54O6Si
Molecular Weight 550.8 g/mol
IUPAC Name [(1S,3R,4aS,7S,8S,8aS)-8-[2-[(2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-6-oxooxan-2-yl]ethyl]-4a-hydroxy-3,7-dimethyl-2,3,4,7,8,8a-hexahydro-1H-naphthalen-1-yl] 2,2-dimethylbutanoate
Standard InChI InChI=1S/C31H54O6Si/c1-11-30(7,8)28(33)36-25-16-20(2)19-31(34)15-14-21(3)24(27(25)31)13-12-22-17-23(18-26(32)35-22)37-38(9,10)29(4,5)6/h14-15,20-25,27,34H,11-13,16-19H2,1-10H3/t20-,21+,22-,23-,24+,25+,27+,31-/m1/s1
Standard InChIKey PNTVVZJLRPNFKC-OMHVBIQFSA-N
Isomeric SMILES CCC(C)(C)C(=O)O[C@H]1C[C@H](C[C@]2([C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]3C[C@H](CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)C
SMILES CCC(C)(C)C(=O)OC1CC(CC2(C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)C
Canonical SMILES CCC(C)(C)C(=O)OC1CC(CC2(C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)C
Synonyms 2,2-Dimethyl-butanoic Acid [1S-[1α,3α,4aα,7β,8β(2S*,4S*),8aβ]]-8-[2-[4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethyl]-1,2,3,4,4a,7,8,8a-octahydro-4a-hydroxy-3,7-dimethyl-1-naphthalenyl Ester
PubChem Compound 10007741
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19